Cas no 82220-78-8 (a-D-Galactosyl-mannotriose)

a-D-Galactosyl-mannotriose is an oligosaccharide composed of galactose and mannose residues, structurally classified as a trisaccharide. It is of interest in glycobiology research due to its role as a potential intermediate in carbohydrate metabolism and glycoconjugate biosynthesis. The compound is particularly relevant for studies involving enzymatic pathways, such as those mediated by glycosyltransferases or glycosidases. Its well-defined structure makes it suitable for use as a standard in analytical techniques like HPLC or mass spectrometry. Additionally, a-D-Galactosyl-mannotriose may serve as a substrate for investigating host-microbe interactions, given the significance of galactosylated oligosaccharides in gut microbiota modulation. High purity and consistent quality are critical for reliable experimental outcomes.

a-D-Galactosyl-mannotriose structure

Product Name:a-D-Galactosyl-mannotriose

CAS No:82220-78-8

MF:C₂₄H₄₂O₂₁

MW:666.577690601349

CID:2180236

Update Time:2025-06-07

a-D-Galactosyl-mannotriose Chemical and Physical Properties

Names and Identifiers

- 61-α-d-galactosyl-mannotriose
- O-GM3
- 61-?-D-Galactosyl-mannotriose
- (2S,3R,4S,5R,6R)-2-[[(2R,3S,4R,5S)-3-[(2S,3S,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-[(2S,3S,4S,
- a-D-Galactosyl-mannotriose
- Inchi： 1S/C24H42O21/c25-1-5-9(28)11(30)16(35)22(41-5)39-4-8-20(13(32)15(34)21(38)40-8)45-24-18(37)14(33)19(7(3-27)43-24)44-23-17(36)12(31)10(29)6(2-26)42-23/h5-38H,1-4H2/t5-,6-,7-,8-,9+,10-,11+,12+,13-,14-,15+,16-,17+,18+,19-,20-,21?,22+,23+,24+/m1/s1
- InChI Key： OSONIRPJYITFDM-SXVLSRHKSA-N
- SMILES： O([C@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)[C@H]1[C@@H]([C@@H](C(O)O[C@@H]1CO[C@@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)O)O

Computed Properties

Hydrogen Bond Donor Count: 14
Hydrogen Bond Acceptor Count: 21
Heavy Atom Count: 45
Rotatable Bond Count: 10
Complexity: 918
Topological Polar Surface Area: 348

Experimental Properties

Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (9.3 g/l) (25 º C),

a-D-Galactosyl-mannotriose Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A208825-1mg	a-D-Galactosyl-mannotriose	82220-78-8	1mg	$ 224.00	2023-04-19
TRC	A208825-2.5mg	a-D-Galactosyl-mannotriose	82220-78-8	2.5mg	$ 408.00	2023-04-19
TRC	A208825-5mg	a-D-Galactosyl-mannotriose	82220-78-8	5mg	$ 724.00	2023-04-19
Biosynth	OG32474-5 mg	a-D-Galactosyl-mannotriose	82220-78-8	5mg	$133.45	2023-01-03
Biosynth	OG32474-10 mg	a-D-Galactosyl-mannotriose	82220-78-8	10mg	$228.70	2023-01-03
Biosynth	OG32474-20 mg	a-D-Galactosyl-mannotriose	82220-78-8	20mg	$343.20	2023-01-03
A2B Chem LLC	AX45243-5mg	a-D-Galactosyl-mannotriose	82220-78-8	5mg	$557.00	2024-04-19
A2B Chem LLC	AX45243-20mg	a-D-Galactosyl-mannotriose	82220-78-8	20mg	$888.00	2024-04-19